3-Imino-1,5,5-trimethyl-2-oxabicyclo[2.2.1]heptane-4,7,7-tricarbonitrile
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Overview
Description
3-imino-1,5,5-trimethyl-2-oxabicyclo[2.2.1]heptane-4,7,7-tricarbonitrile is a member of oxanes.
Scientific Research Applications
Transformation in Acidic Media
The transformations of derivatives of 3-Imino-1,5,5-trimethyl-2-oxabicyclo[2.2.1]heptane-4,7,7-tricarbonitrile in acidic media have been studied, revealing hydrolysis of the imino group and isolation of corresponding oxo derivatives or a cascade transformation to form cyclohexene derivatives (Ievlev et al., 2017).
Structure-Property Interrelationships
Research has focused on understanding the structure-property interrelationships of 3-Imino-1,5,5-trimethyl-2-oxabicyclo[2.2.1]heptane derivatives, using X-ray diffraction studies to propose formation pathways and analyze factors influencing the orientation of oxygen atoms and N-substituents in the imino group (Zolotoi et al., 1991).
Synthesis of Bioisosteric Ureas
These compounds have been used in the synthesis of bioisosteric 1,3-disubstituted ureas, showing potential as inhibitors of human soluble epoxide hydrolase. High yields of 74-93% were achieved in these syntheses (Burmistrov et al., 2019).
N,N'-Disubstituted Ureas Synthesis
The reaction with fluoro- and chloro-substituted anilines has been used to synthesize N,N'-disubstituted ureas containing a natural lipophilic camphanic acid moiety, showing promise as inhibitors of human soluble epoxide hydrolase (Pitushkin et al., 2020).
Diels-Alder Reactions
The compound has also been used in Diels-Alder reactions, leading to the synthesis of various isomeric adducts and further elaboration into other compounds, showcasing its versatility in organic synthesis (Jarvest & Readshaw, 1992).
properties
Molecular Formula |
C12H12N4O |
---|---|
Molecular Weight |
228.25 g/mol |
IUPAC Name |
3-imino-1,5,5-trimethyl-2-oxabicyclo[2.2.1]heptane-4,7,7-tricarbonitrile |
InChI |
InChI=1S/C12H12N4O/c1-9(2)4-10(3)11(5-13,6-14)12(9,7-15)8(16)17-10/h16H,4H2,1-3H3 |
InChI Key |
PERGIMFAIDAJHC-UHFFFAOYSA-N |
SMILES |
CC1(CC2(C(C1(C(=N)O2)C#N)(C#N)C#N)C)C |
Canonical SMILES |
CC1(CC2(C(C1(C(=N)O2)C#N)(C#N)C#N)C)C |
solubility |
34 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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